Cas no 18612-90-3 (6-Chloro-1-chloromethyl-naphthalene)

• Product Name: 6-Chloro-1-chloromethyl-naphthalene
• CAS No: 18612-90-3
• MF: C₁₁H₈Cl₂
• MW: 211.08722114563
• CID: 4936286
• PubChem ID: 68578058
• Update Time: 2025-04-23

6-Chloro-1-chloromethyl-naphthalene Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-chloromethyl-naphthalene
• 2-Chloro-5-(chloromethyl)naphthalene
• 6-chloro-1-(chloromethyl)naphthalene
• 6-Chloro-1-chloromethyl-naphthalene

• Inchi： 1S/C11H8Cl2/c12-7-9-3-1-2-8-6-10(13)4-5-11(8)9/h1-6H,7H2
• InChI Key： KDKLRMQJQBEGSG-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=C(C=CC2=1)Cl

Computed Properties

• Exact Mass: 210.0003056g/mol
• Monoisotopic Mass: 210.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 6-Chloro-1-chloromethyl-naphthalene

6-Chloro-1-chloromethyl-naphthalene: A Comprehensive Overview

6-Chloro-1-chloromethyl-naphthalene (CAS No. 18612-90-3) is a significant compound in the field of organic chemistry, particularly within the realm of naphthalene derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements related to 6-Chloro-1-chloromethyl-naphthalene, providing a detailed and up-to-date analysis.

The molecular structure of 6-Chloro-1-chloromethyl-naphthalene consists of a naphthalene ring system with two chlorine substituents. One chlorine atom is attached at the sixth position of the naphthalene ring, while the other is part of a chloromethyl group (-CH2Cl) located at the first position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical transformations. Recent studies have highlighted the importance of such substituted naphthalenes in drug discovery and material science.

One of the key areas where 6-Chloro-1-chloromethyl-naphthalene has shown promise is in its application as an intermediate in organic synthesis. Researchers have utilized this compound to construct complex aromatic systems with tailored functionalities. For instance, a study published in *Organic Chemistry Frontiers* demonstrated how 6-Chloro-1-chloromethyl-naphthalene can serve as a versatile building block for synthesizing bioactive molecules with potential anticancer properties. The chloromethyl group acts as an electrophilic site, facilitating nucleophilic substitutions that are crucial for constructing diverse molecular architectures.

In addition to its role in organic synthesis, 6-Chloro-1-chloromethyl-naphthalene has been explored for its electronic properties in materials science. The naphthalene framework is known for its aromatic stability and conjugation capabilities, which are advantageous in designing semiconducting materials. Recent advancements in nanotechnology have leveraged such compounds to develop novel materials for optoelectronic devices. A research team from Stanford University reported that derivatives of 6-Chloro-1-chloromethyl-naphthalene exhibit enhanced charge transport properties, making them suitable candidates for next-generation organic light-emitting diodes (OLEDs).

The synthesis of 6-Chloro-1-chloromethyl-naphthalene typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the chlorination of naphthalene derivatives followed by subsequent alkylation steps to introduce the chloromethyl group. However, recent innovations have introduced more efficient methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements not only improve yield but also reduce reaction times, making large-scale production more feasible.

Another critical aspect of studying 6-Chloro-1-chloromethyl-naphthalene is understanding its environmental impact and safety profile. While initial assessments suggest that this compound does not pose immediate hazards under standard laboratory conditions, ongoing research is focusing on its long-term effects on ecosystems. Regulatory bodies are increasingly emphasizing the need for comprehensive toxicity studies to ensure safe handling and disposal practices.

In conclusion, 6-Chloro-1-chloromethyl-naphthalene (CAS No. 18612-90-3) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.